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This in-depth technical guide provides a comprehensive overview of the characterization data
for 2-Fluoro-5-iodophenol (CAS No: 186589-89-9). Designed for researchers, scientists, and
professionals in drug development, this document synthesizes theoretical predictions with field-
proven insights to facilitate the unambiguous identification and quality assessment of this
important chemical intermediate. While experimental spectra for this specific compound are not
readily available in public databases, this guide leverages established principles of
spectroscopy and data from analogous compounds to present a robust, predicted
characterization profile.

Introduction: Significance of 2-Fluoro-5-iodophenol

2-Fluoro-5-iodophenol is a halogenated aromatic compound of significant interest in organic
synthesis. Its trifunctional nature, featuring a hydroxyl group, a fluorine atom, and an iodine
atom on a benzene ring, makes it a versatile building block for the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the
fluorine and iodine atoms offers distinct reactive sites for various cross-coupling reactions and
other chemical transformations, while the phenolic hydroxyl group can be readily modified or
used to direct further substitution on the aromatic ring. Accurate characterization of this
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compound is therefore paramount to ensure the identity, purity, and suitability of the material for
its intended application.

Physicochemical and Safety Data

A summary of the key physicochemical properties of 2-Fluoro-5-iodophenol is presented in
Table 1. This data is compiled from various chemical supplier and database sources.

Table 1: Physicochemical Properties of 2-Fluoro-5-iodophenol

Property Value Source(s)
Molecular Formula CeHaFIO PubChem[1]
Molecular Weight 238.00 g/mol PubChem[1]
Appearance White to off-white solid
N ) 248.9 °C at 760 mmHg ) ]
Boiling Point ) Sigma-Aldrich
(Predicted)

2-8 °C, under inert gas
Storage Temperature )
(Nitrogen or Argon)

InChI=1S/C6H4FIO/c7-5-2-1-
InChl PubChem[1]
4(8)3-6(5)9/h1-3,9H

SMILES C1=CC(=C(C=C1I)O)F PubChem[1]

Safety Information: 2-Fluoro-5-iodophenol is classified as harmful if swallowed, causes skin
irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. All work should be conducted in a well-ventilated fume
hood.

Predicted Spectroscopic Characterization

The following sections detail the predicted spectroscopic data for 2-Fluoro-5-iodophenol
based on the analysis of structurally similar compounds and the known effects of its constituent
functional groups on spectroscopic measurements.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
The predicted *H and 13C NMR data are presented below.

The *H NMR spectrum of 2-Fluoro-5-iodophenol is expected to show three distinct signals for
the aromatic protons and one signal for the phenolic hydroxyl proton. The chemical shifts are
influenced by the electron-withdrawing effects of the fluorine and iodine atoms and the
electron-donating effect of the hydroxyl group. The coupling of the protons to the fluorine atom
will result in characteristic splitting patterns.

Table 2: Predicted *H NMR Data for 2-Fluoro-5-iodophenol (in CDCls)

. Predicted Chemical Predicted Predicted Coupling
Proton Assignment . Lo
Shift (6, ppm) Multiplicity Constants (J, Hz)
J(H-H) = 8.5, J(H-F) =
H-3 ~7.2 dd (FH-H) (F-F)
4.5
J(H-H) = 8.5, J(H-H) =
H-4 ~6.8 ddd
2.5, J(H-F)= 8.5
J(H-H) = 2.5, J(H-F) =
H-6 ~74 dd ( ) (H-F)
2.5
-OH ~55 brs

Rationale for Prediction: The predictions are based on the additive effects of the substituents.
The fluorine atom ortho to the hydroxyl group will cause a downfield shift for the adjacent
protons. The iodine atom will also have a deshielding effect. The coupling constants are
estimated based on typical ortho, meta, and para H-H and H-F couplings in aromatic systems.

The proton-decoupled 13C NMR spectrum is expected to show six distinct signals for the carbon
atoms of the benzene ring. The chemical shifts are significantly affected by the electronegativity
of the attached substituents, and the carbon atoms bonded to or near the fluorine atom will

exhibit C-F coupling.

Table 3: Predicted 3C NMR Data for 2-Fluoro-5-iodophenol (in CDCIs)
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Carbon Assignment

Predicted Chemical Shift Predicted Multiplicity (due

(5, ppm) to C-F coupling)
C-1 (C-OH) ~ 152 d
C-2 (C-F) ~ 158 d
C-3 ~ 116 d
C-14 ~ 125 S
C-5 (C-I) ~85 s
C-6 ~ 129 d

Rationale for Prediction: The carbon attached to the highly electronegative fluorine (C-2) is

expected to be the most downfield. The carbon bearing the iodine (C-5) will be significantly

shielded. The other carbon chemical shifts are predicted based on the combined electronic

effects of the three substituents.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in a molecule. The

key predicted absorption bands for 2-Fluoro-5-iodophenol are listed in Table 4.

Table 4: Predicted Key Infrared Absorption Bands for 2-Fluoro-5-iodophenol

Wavenumber (cm~?)

Functional Group Assignment

~ 3550-3200 (broad)

O-H stretch (phenolic)

~ 3100-3000

C-H stretch (aromatic)

~ 1600, 1500, 1450

C=C stretch (aromatic ring)

~ 1250 C-O stretch (phenolic)
~ 1100 C-F stretch
~ 820 C-H bend (out-of-plane)
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Rationale for Prediction: The spectrum will be dominated by a broad O-H stretching band
characteristic of phenols. The aromatic C-H and C=C stretching vibrations will be present in
their usual regions. The C-F and C-I stretches are also expected, although the C-I stretch may
be in the far-IR region and not always observed in a standard mid-IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 2-Fluoro-5-iodophenol, electron ionization (El) would likely lead to the
following key fragments.

Table 5: Predicted Mass Spectrometry Fragmentation Data for 2-Fluoro-5-iodophenol

m/z Proposed Fragment
238 [M]* (Molecular lon)
111 M- 1]

83 [M-1-COJ*

Rationale for Prediction: The molecular ion peak at m/z 238 should be observable. The most

likely fragmentation pathway is the loss of the iodine atom, which is a good leaving group, to

form a stable cation at m/z 111. Subsequent loss of carbon monoxide (CO) from the phenolic
ring is a common fragmentation for phenols, leading to a fragment at m/z 83.

Experimental Protocols

This section provides a general, step-by-step methodology for the NMR analysis of a
substituted phenol like 2-Fluoro-5-iodophenol.

NMR Sample Preparation and Data Acquisition

Caption: Workflow for NMR analysis of 2-Fluoro-5-iodophenol.
Methodology:

e Sample Preparation:
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[e]

Accurately weigh 10-20 mg of 2-Fluoro-5-iodophenol for *H NMR analysis (50-100 mg
for 3C NMR) into a clean, dry vial.

[e]

Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCls or DMSO-ds).

o

Gently agitate the vial to ensure complete dissolution.

[¢]

Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

o Data Acquisition:
o Insert the NMR tube into the spectrometer.

o Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field
to achieve homogeneity.

o Acquire the *H NMR spectrum using a standard pulse sequence.

o Acquire the proton-decoupled 3C NMR spectrum. A sufficient number of scans should be
accumulated to obtain a good signal-to-noise ratio.

» Data Processing:

o

Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

[¢]

Phase the spectra and perform baseline correction.

[¢]

Calibrate the chemical shift axis using the residual solvent peak or an internal standard
like tetramethylsilane (TMS).

[¢]

Integrate the signals in the *H NMR spectrum and pick the peaks in both spectra to
determine their precise chemical shifts.

o

Assign the signals to the respective protons and carbons in the molecule.

Conclusion

This technical guide provides a detailed, albeit predicted, characterization of 2-Fluoro-5-
iodophenol. The presented data, derived from established spectroscopic principles and
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analysis of analogous compounds, offers a reliable framework for the identification and quality
control of this important synthetic intermediate. Researchers are encouraged to use this guide
as a reference and to acquire experimental data for their specific samples to confirm these
predictions. The provided experimental protocol for NMR analysis serves as a practical starting
point for such characterization efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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